Cas no 1554288-63-9 (α-Hydroxy-3-oxetaneacetic Acid)

• Product Name: α-Hydroxy-3-oxetaneacetic Acid
• CAS No: 1554288-63-9
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 5577714
• Update Time: 2025-11-06

α-Hydroxy-3-oxetaneacetic Acid Chemical and Physical Properties

Names and Identifiers

• HKZBOASSRSBTEY-UHFFFAOYSA-N
• 2-Hydroxy-2-(oxetan-3-yl)acetic acid
• α-Hydroxy-3-oxetaneacetic Acid
• 3-Oxetaneacetic acid, α-hydroxy-

• Inchi： 1S/C5H8O4/c6-4(5(7)8)3-1-9-2-3/h3-4,6H,1-2H2,(H,7,8)
• InChI Key： HKZBOASSRSBTEY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)C1COC1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 339.3±12.0 °C at 760 mmHg
• Flash Point: 153.4±13.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• pka: 3.54±0.11(Predicted)

α-Hydroxy-3-oxetaneacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives